Cas no 955223-78-6 (N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide)

• Product Name: N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide
• CAS No: 955223-78-6
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 6278739
• PubChem ID: 16922374
• Update Time: 2025-10-23

N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide
• N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)pyridine-3-sulfonamide
• 955223-78-6
• F2374-0016
• AKOS024644314
• N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]pyridine-3-sulfonamide

• Inchi： 1S/C15H15N3O4S/c19-15-18(12-5-2-1-3-6-12)11-13(22-15)9-17-23(20,21)14-7-4-8-16-10-14/h1-8,10,13,17H,9,11H2
• InChI Key： NMWWBZWLKBAEFY-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCC1CN(C2C=CC=CC=2)C(=O)O1)(=O)=O

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97Ų

Additional information on N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide

N-(2-Oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide: A Comprehensive Overview

N-(2-Oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide, identified by the CAS number 955223-78-6, is a sophisticated organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonamide group and an oxazolidinone moiety. The integration of these functional groups makes it a versatile molecule with promising properties for research and development in the fields of drug discovery and material science.

The chemical structure of this compound is notable for its oxazolidinone ring, which is a five-membered lactam containing an oxygen atom. This moiety contributes to the molecule's stability and reactivity, making it an attractive candidate for various synthetic transformations. The presence of the sulfonamide group further enhances its pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, the sulfonamide group has been shown to exhibit strong binding affinity towards certain protein targets, making it a valuable component in drug discovery pipelines.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the oxazolidinone ring via cyclization reactions and subsequent functionalization to introduce the sulfonamide group. These methods are highly efficient and scalable, making them suitable for both academic research and industrial applications.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such molecules can be incorporated into polymeric networks to enhance their mechanical and thermal properties.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that its environmental footprint is manageable when proper disposal protocols are followed.

In conclusion, N-(2-Oxo-3-phenyl-1,3-oxazolidin-5-yl)methylpyridine-3-sulfonamide (CAS 955223-78-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.